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Introduction Streptococcus pyogenes, or Group A Streptococcus (GAS), is a significant human

pathogen responsible for a range of diseases from pharyngitis to severe invasive infections.[1]

[2] A key virulence factor produced by most GAS strains is Streptolysin O (SLO), a pore-

forming exotoxin.[3][4] SLO belongs to the family of cholesterol-dependent cytolysins (CDCs),

which bind to cholesterol in eukaryotic cell membranes.[4][5] Following binding, SLO

monomers oligomerize to form large transmembrane pores, leading to ion dysregulation, loss

of cellular integrity, and ultimately, cell lysis.[4][5] At sublethal concentrations, SLO can also

trigger specific intracellular signaling pathways, including those leading to inflammation and

apoptosis.[5][6]

The host immune system responds to GAS infection by producing antibodies against its various

antigens, including Antistreptolysin O (ASO).[3][7] ASO antibodies specifically bind to and

neutralize the cytotoxic activity of SLO, preventing membrane damage.[8][9] Measuring the

ASO titer in patient serum is a valuable diagnostic tool for confirming recent streptococcal

infections and assessing the risk of post-streptococcal complications like rheumatic fever and

glomerulonephritis.[3][7][10]
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This application note provides detailed protocols for establishing an in vitro model to study and

quantify the neutralizing effect of ASO on SLO-mediated cytotoxicity. We describe both a

classic hemolysis-based assay and a modern cell culture-based cytotoxicity assay using

human keratinocytes.

Principle of the Assay The in vitro model is based on the principle of a neutralization assay.[8]

[10] Purified, active Streptolysin O (SLO) is incubated with a sample containing Antistreptolysin

O (ASO) antibodies (e.g., patient serum, purified antibodies). If ASO is present, it will bind to

SLO and sterically hinder its ability to bind to cholesterol on the cell membrane. Subsequently,

this SLO-ASO mixture is added to indicator cells (either red blood cells or cultured nucleated

cells). The level of ASO is inversely proportional to the degree of cell lysis; high ASO levels will

result in significant protection from SLO-mediated cytotoxicity.

Visualizing the Mechanism and Workflow

The following diagrams illustrate the mechanism of SLO action and the general workflow of the

neutralization assay.
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Caption: Mechanism of Streptolysin O (SLO) pore formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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